Cas no 2126177-64-6 (7-bromo-9-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride)

• Product Name: 7-bromo-9-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride
• CAS No: 2126177-64-6
• MF: C₉H₁₀BrCl₂NO
• MW: 298.99179983139
• CID: 4639395
• Update Time: 2025-05-19

7-bromo-9-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-bromo-9-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride

• Inchi： 1S/C9H9BrClNO.ClH/c10-7-3-6-5-12-1-2-13-9(6)8(11)4-7;/h3-4,12H,1-2,5H2;1H
• InChI Key： NAUQMNDMQNAYET-UHFFFAOYSA-N
• SMILES： ClC1C=C(Br)C=C2CNCCOC=12.Cl

Additional information on 7-bromo-9-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride

7-Bromo-9-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine Hydrochloride: A Comprehensive Guide to Its Properties and Applications

7-Bromo-9-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride (CAS No. 2126177-64-6) is a specialized chemical compound that has garnered significant attention in pharmaceutical and organic chemistry research. This compound, belonging to the benzoxazepine class, exhibits unique structural and functional properties that make it valuable for various scientific and industrial applications. In this article, we delve into its chemical characteristics, synthesis methods, and potential uses, while also addressing common queries and trending topics in the field.

The molecular structure of 7-bromo-9-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride features a fused heterocyclic ring system, combining oxygen and nitrogen atoms with aromatic and aliphatic components. This arrangement contributes to its stability and reactivity, making it a versatile intermediate in drug discovery. Researchers often explore its potential as a building block for central nervous system (CNS) therapeutics, given the pharmacological relevance of benzoxazepine derivatives in modulating neurotransmitter activity.

One of the most frequently asked questions about CAS 2126177-64-6 revolves around its synthesis. The compound is typically prepared through multi-step organic reactions, starting from readily available precursors. Key steps include bromination and chlorination of the benzoxazepine core, followed by salt formation to yield the hydrochloride derivative. Recent advancements in green chemistry have also prompted investigations into more sustainable synthesis routes, aligning with the growing demand for environmentally friendly processes in the chemical industry.

In terms of applications, 7-bromo-9-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride has shown promise in the development of novel psychoactive compounds and neurological disorder treatments. Its structural motifs are often incorporated into molecules targeting G-protein-coupled receptors (GPCRs), which play a critical role in signal transduction. Additionally, the compound's halogenated aromatic system makes it a candidate for further derivatization, enabling the creation of libraries for high-throughput screening in drug discovery programs.

The market for benzoxazepine-based compounds like 7-bromo-9-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride is expanding, driven by increasing research into CNS diseases and personalized medicine. Pharmaceutical companies and academic institutions are actively seeking high-purity batches of this compound for preclinical studies. Quality control measures, such as HPLC and NMR analysis, are essential to ensure its suitability for sensitive applications.

From an SEO perspective, users often search for terms like "7-bromo-9-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride synthesis", "CAS 2126177-64-6 suppliers", and "benzoxazepine derivatives in drug development". Addressing these queries, we highlight that the compound is available through specialized chemical suppliers, with customization options for bulk orders. Its storage and handling require standard laboratory precautions, emphasizing the importance of proper ventilation and moisture control.

In conclusion, 7-bromo-9-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride represents a fascinating area of research with broad implications for medicinal chemistry. Its unique properties and adaptability position it as a key player in the quest for innovative therapeutics. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about heterocyclic chemistry and pharmaceutical innovation.